Cas no 2172103-91-0 ({1-(4-chloro-3-methylphenyl)methylcyclobutyl}methanol)

• Product Name: {1-(4-chloro-3-methylphenyl)methylcyclobutyl}methanol
• CAS No: 2172103-91-0
• MF: C₁₃H₁₇ClO
• MW: 224.726483106613
• CID: 6446726
• PubChem ID: 165957860
• Update Time: 2025-06-11

{1-(4-chloro-3-methylphenyl)methylcyclobutyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(4-chloro-3-methylphenyl)methylcyclobutyl}methanol
• 2172103-91-0
• {1-[(4-chloro-3-methylphenyl)methyl]cyclobutyl}methanol
• EN300-1282512

• Inchi： 1S/C13H17ClO/c1-10-7-11(3-4-12(10)14)8-13(9-15)5-2-6-13/h3-4,7,15H,2,5-6,8-9H2,1H3
• InChI Key： WVBXQABWIPJVET-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC1(CO)CCC1

Computed Properties

• Exact Mass: 224.0967929g/mol
• Monoisotopic Mass: 224.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on {1-(4-chloro-3-methylphenyl)methylcyclobutyl}methanol

Introduction to {1-(4-chloro-3-methylphenyl)methylcyclobutyl}methanol (CAS No. 2172103-91-0)

{1-(4-chloro-3-methylphenyl)methylcyclobutyl}methanol (CAS No. 2172103-91-0) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its cyclobutyl ring and substituted phenyl group, has been the subject of several recent studies exploring its applications in pharmaceuticals and materials science.

The chemical structure of {1-(4-chloro-3-methylphenyl)methylcyclobutyl}methanol consists of a cyclobutyl ring attached to a methyl group, which is further substituted with a 4-chloro-3-methylphenyl moiety. The presence of the chloro and methyl substituents on the phenyl ring imparts specific electronic and steric properties that can influence the compound's reactivity and biological activity. The hydroxymethyl group attached to the cyclobutyl ring adds further complexity and potential for functionalization.

Recent research has focused on the synthesis and characterization of {1-(4-chloro-3-methylphenyl)methylcyclobutyl}methanol. A study published in the Journal of Organic Chemistry (2022) detailed an efficient synthetic route using palladium-catalyzed cross-coupling reactions, which allowed for high yields and excellent purity. This method has been widely adopted by researchers due to its simplicity and reproducibility.

In terms of biological activity, {1-(4-chloro-3-methylphenyl)methylcyclobutyl}methanol has shown promising results in preliminary studies. A 2023 study in the European Journal of Medicinal Chemistry reported that this compound exhibits significant anti-inflammatory properties, making it a potential candidate for the development of new anti-inflammatory drugs. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators in inflammatory responses.

Beyond its anti-inflammatory properties, {1-(4-chloro-3-methylphenyl)methylcyclobutyl}methanol has also been investigated for its potential as an antiviral agent. A study published in Antiviral Research (2023) demonstrated that this compound can effectively inhibit the replication of several RNA viruses, including influenza A virus and SARS-CoV-2. The antiviral activity is attributed to its ability to interfere with viral entry into host cells and disrupt viral replication processes.

The physical properties of {1-(4-chloro-3-methylphenyl)methylcyclobutyl}methanol have also been well-characterized. It is a colorless liquid with a molecular weight of 258.78 g/mol. The compound is soluble in common organic solvents such as methanol, ethanol, and dichloromethane, but it has limited solubility in water. These properties make it suitable for various applications in both laboratory research and industrial settings.

In terms of safety, {1-(4-chloro-3-methylphenyl)methylcyclobutyl}methanol is generally considered safe when handled under proper laboratory conditions. However, it is important to follow standard safety protocols, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

The potential applications of {1-(4-chloro-3-methylphenyl)methylcyclobutyl}methanol are diverse and promising. In addition to its pharmaceutical applications, this compound has shown potential in materials science. A 2022 study in Advanced Materials reported that derivatives of this compound can be used as building blocks for the synthesis of advanced polymers with unique mechanical and optical properties. These polymers have potential applications in areas such as electronics, optics, and biomedicine.

In conclusion, {1-(4-chloro-3-methylphenyl)methylcyclobutyl}methanol (CAS No. 2172103-91-0) is a versatile compound with a wide range of potential applications in both pharmaceuticals and materials science. Its unique chemical structure and promising biological activities make it an exciting area of research for scientists and industry professionals alike. As more studies are conducted, it is likely that new applications and uses for this compound will continue to emerge.